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Compound of Interest

Compound Name: Contezolid phosphoramidic acid

Cat. No.: B12419876 Get Quote

Contezolid Acefosamil Formulation
Troubleshooting Center
Welcome to the technical support center for Contezolid acefosamil formulation. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on troubleshooting common issues encountered during experimental work with Contezolid

acefosamil.

Frequently Asked Questions (FAQs)
Q1: What is Contezolid acefosamil and what are its key properties?

A1: Contezolid acefosamil (CZA) is a novel O-acyl phosphoramidate prodrug of the

oxazolidinone antibiotic, Contezolid (CZD).[1][2] It was developed to overcome the poor

aqueous solubility of CZD, allowing for both intravenous (IV) and oral administration.[1][2][3]

CZA itself does not possess antibacterial activity but is rapidly converted to the active drug,

CZD, in the body.[4]

Key Properties of Contezolid acefosamil:
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Property Value Reference

Chemical Class

O-acyl phosphoramidate

prodrug of an oxazolidinone

antibiotic

[1]

Aqueous Solubility >200 mg/mL [1]

In Vivo Conversion
Rapidly metabolized to

Contezolid (CZD)
[4]

Primary Metabolites

MRX-1352 (intermediate),

Contezolid (active), MRX-1320

(degradation product of CZD)

[4]

Stability

Stable in aqueous solutions at

pH 4.0-7.4. Rapidly

deacetylated at pH ≥ 8.

[1]

Q2: What is the expected degradation pathway of Contezolid acefosamil in a formulation?

A2: The degradation of Contezolid acefosamil is pH-dependent. The primary degradation

pathway involves two main steps:

Deacetylation: At a pH greater than or equal to 8, CZA is rapidly deacetylated to form an

intermediate, MRX-1352.[1]

Dephosphorylation: The phosphoramidic diacid intermediate (formed from MRX-1352) is

unstable under neutral and acidic conditions (pH < 8) and degrades to the active drug,

Contezolid (CZD).[1]
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Preparation

Stress Conditions

Analysis

Prepare CZA
Stock Solution

Acid Hydrolysis
(0.1N HCl, 60°C)
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Oxidative
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Thermal
(105°C, Solid)

Photolytic
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Compare Chromatograms
to Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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